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Compound of Interest

Compound Name: 4-Formyltetrahydropyran

Cat. No.: B1277957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 4-Formyltetrahydropyran (also known as Tetrahydropyran-4-
carbaldehyde). Understanding the chemical stability of this versatile building block is critical for
ensuring its quality, efficacy, and safety in research and drug development applications. This
document outlines the known stability profile, potential degradation pathways, and detailed
experimental protocols for stability assessment.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Formyltetrahydropyran is provided in
Table 1. These properties are essential for its proper handling and storage.
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Property Value Reference
Molecular Formula CeH1002 [1]
Molecular Weight 114.14 g/mol [1]
Appearance Colorless to light yellow liquid [2][3]
Boiling Point 166 - 166.5 °C [4]

Density 1.084 g/cm3 at 25 °C [4]

Flash Point 65 °C

N Soluble in organic solvents,
Solubility ) ] [4]
insoluble in water.

CAS Number 50675-18-8 [1]

Stability and Storage Conditions

Proper storage is crucial to maintain the integrity of 4-Formyltetrahydropyran. The compound
is sensitive to oxidation and may be susceptible to polymerization or other degradation
pathways if not stored correctly.

Recommended Storage:

Based on information from various suppliers and safety data sheets, the following storage
conditions are recommended to ensure the long-term stability of 4-Formyltetrahydropyran:

o Temperature: Store in a cool, dry place. Specific recommendations range from refrigeration
(2-8 °C) to freezing (-20 °C) for long-term storage.[2][5]

o Atmosphere: An inert atmosphere, such as argon or nitrogen, is recommended to prevent
oxidation.[5] Aldehydes are known to be sensitive to air.

o Container: Keep the container tightly sealed to prevent exposure to moisture and air.

 Light: Protect from light, which can catalyze degradation reactions.
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e Incompatibilities: Keep away from heat, sparks, open flames, and strong oxidizing agents.[6]
Strong bases should also be avoided as they can catalyze aldol reactions or other
decompositions.[6]

Summary of Storage Recommendations:

Parameter Recommended Condition Rationale

2-8 °C (short-term) or -20 °C To minimize degradation
Temperature L

(long-term) kinetics.

Inert gas (e.g., Argon, To prevent oxidation of the
Atmosphere )

Nitrogen) aldehyde group.

] Tightly sealed, opaque To protect from air, moisture,

Container ] ]

container and light.

o To prevent fire, explosive
_ Heat, ignition sources, strong o
Avoid o vapor-air mixtures, and
oxidizing agents, strong bases ) .
chemical decomposition.[6][7]

Potential Degradation Pathways

While specific degradation pathways for 4-Formyltetrahydropyran are not extensively
documented in the literature, potential degradation mechanisms can be inferred based on the
chemical reactivity of the aldehyde functional group and the tetrahydropyran ring, as well as
studies on similar molecules like 4-Methyltetrahydropyran.[7][8]

Key Potential Degradation Routes:

o Oxidation: The aldehyde group is susceptible to oxidation to the corresponding carboxylic
acid (Tetrahydropyran-4-carboxylic acid). This is a common degradation pathway for
aldehydes and can be initiated by atmospheric oxygen, especially in the presence of light or
metal catalysts.

o Polymerization: Aldehydes can undergo self-condensation or polymerization reactions,
particularly in the presence of acidic or basic catalysts. This can lead to the formation of
oligomeric or polymeric impurities.
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» Cannizzaro Reaction: In the presence of a strong base, aldehydes lacking an alpha-
hydrogen can undergo a disproportionation reaction to yield a primary alcohol and a
carboxylic acid. While 4-Formyltetrahydropyran has alpha-hydrogens, base-catalyzed self-
condensation (aldol reaction) is more likely.

e Ring Opening: Under harsh acidic or basic conditions, the ether linkage in the
tetrahydropyran ring could potentially be cleaved, although this is generally less likely under
typical storage conditions compared to reactions of the aldehyde group.

The following diagram illustrates the most probable degradation pathway via oxidation.

Potential Oxidation Pathway of 4-Formyltetrahydropyran

(O]
(e.g., Air, Light)

G—Formyltetrahydropyraa

Oxidation

Eretrahydropyran—4—carboxy|ic acia

Click to download full resolution via product page

Caption: Oxidation of 4-Formyltetrahydropyran to its carboxylic acid.

Experimental Protocols for Stability Testing

To thoroughly assess the stability of 4-Formyltetrahydropyran, a forced degradation study is
recommended. This involves subjecting the compound to a range of stress conditions to
identify potential degradation products and develop stability-indicating analytical methods. The
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following protocols are based on general guidelines for forced degradation studies and can be
adapted for 4-Formyltetrahydropyran.[4][6]

General Workflow for Forced Degradation Studies:

The diagram below outlines a typical workflow for conducting forced degradation studies.

Workflow for Forced Degradation Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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